Cas no 2679832-38-1 ((1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid)

• Product Name: (1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid
• CAS No: 2679832-38-1
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5652216
• PubChem ID: 165915576
• Update Time: 2025-06-14

(1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679832-38-1
• EN300-28273344
• (1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid

• Inchi： 1S/C11H19NO3/c1-7(13)12-8-5-6-11(4,9(14)15)10(8,2)3/h8H,5-6H2,1-4H3,(H,12,13)(H,14,15)/t8-,11-/m0/s1
• InChI Key： KXHQMUDUURATKY-KWQFWETISA-N
• SMILES： OC([C@]1(C)CC[C@@H](C1(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Additional information on (1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid

Exploring the Unique Properties and Applications of (1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid (CAS No. 2679832-38-1)

The compound (1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid, identified by its CAS No. 2679832-38-1, is a chiral cyclopentane derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic disorders.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. The (1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid is typically synthesized through asymmetric catalysis or enzymatic resolution, ensuring high enantiomeric purity. Its carboxylic acid and acetamido functional groups allow for further derivatization, making it a versatile building block in medicinal chemistry. Recent studies have explored its role in designing inhibitors for proteases and kinases, which are hot topics in cancer and neurodegenerative disease research.

Another area of interest is the compound's physicochemical properties. With a molecular weight of 227.3 g/mol and a chiral center at the 1- and 3-positions, (1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid exhibits distinct solubility and stability profiles. These properties are critical for formulation scientists working on drug delivery systems, particularly those targeting oral or parenteral routes. The compound's logP and pKa values are often queried in databases, reflecting its relevance in pharmacokinetic studies.

In the context of green chemistry, researchers are investigating sustainable methods to produce CAS No. 2679832-38-1. The demand for eco-friendly synthesis routes aligns with global trends toward reducing chemical waste and energy consumption. Enzymatic approaches and biocatalysis are emerging as promising alternatives to traditional organic synthesis, addressing both environmental concerns and cost-effectiveness.

The compound's potential in peptide mimetics and small-molecule therapeutics is another hot topic. Its rigid cyclopentane backbone mimics peptide conformations, making it a valuable scaffold in drug design. This application is particularly relevant in the development of GPCR modulators and ion channel ligands, areas where precision in molecular recognition is paramount. Recent publications highlight its use in creating analogs with improved bioavailability and target specificity.

Analytical characterization of (1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid is another frequently discussed subject. Techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and stereochemical integrity. These methods are crucial for quality control in industrial and academic settings, ensuring reproducibility in research and manufacturing processes.

In summary, (1R,3S)-3-acetamido-1,2,2-trimethylcyclopentane-1-carboxylic acid (CAS No. 2679832-38-1) is a multifaceted compound with broad applications in drug discovery, green chemistry, and material science. Its unique structural features and functional groups continue to inspire innovative research, addressing some of the most pressing challenges in modern chemistry and medicine.